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Compound of Interest

Tetrahydrofuran-3-amine
Compound Name:
hydrochloride

Cat. No.: B153546

An In-depth Technical Guide on (R)-Tetrahydrofuran-3-amine Hydrochloride for
Researchers, Scientists, and Drug Development Professionals

This guide offers a comprehensive technical overview of (R)-Tetrahydrofuran-3-amine
hydrochloride, a key chiral building block in pharmaceutical development. We will explore its
structural details, chemical properties, synthesis, and applications, providing essential
information for professionals in drug discovery and development.

Section 1: Core Structural and Chemical Identity

(R)-Tetrahydrofuran-3-amine hydrochloride is a white solid organic compound.[1] It is
recognized for its role as a versatile intermediate in the synthesis of various pharmaceutical
compounds.[1][2]

Structural Formula and Key Identifiers:

Molecular Formula: C4H10CINO[1]

Molecular Weight: 123.58 g/mol [1]

CAS Number: 111769-26-7[3]

Synonyms: (R)-3-Aminotetrahydrofuran hydrochloride[1]
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The structure consists of a five-membered tetrahydrofuran ring with an amine group attached to
the third carbon atom in the (R)-configuration. The hydrochloride salt form enhances the
compound's stability and handling properties.

Section 2: Synthesis and Manufacturing Insights

The synthesis of (R)-Tetrahydrofuran-3-amine hydrochloride is a critical process that
ensures the high purity and correct stereochemistry required for pharmaceutical applications. A
common synthetic route involves the amidation and subsequent Hofmann degradation of (R)-
tetrahydrofuran-3-formic acid, followed by acidification to form the hydrochloride salt.[1][2]

A Representative Synthetic Pathway:

e Amidation: (R)-tetrahydrofuran-3-formic acid is reacted with an aminating agent to form the
corresponding amide.[2]

» Hofmann Degradation: The amide undergoes Hofmann degradation to yield (R)-
Tetrahydrofuran-3-amine.[2]

 Acidification: The resulting amine is treated with hydrochloric acid to produce the stable
hydrochloride salt.[1]

This method is valued for its efficiency, high yield, and ability to maintain the desired
stereochemistry, making it suitable for industrial-scale production.[2]

Section 3: Applications in Drug Development

(R)-Tetrahydrofuran-3-amine hydrochloride serves as a crucial intermediate in the synthesis
of various active pharmaceutical ingredients (APIs). The tetrahydrofuran motif is present in a
number of FDA-approved drugs, highlighting its importance in medicinal chemistry.[4]

Key Therapeutic Areas:

o Antiarrhythmic Agents: It is used in the synthesis of Tecadenoson, a medication for treating
arrhythmia.[1][2]

e 11[3-Hydroxysteroid Dehydrogenase Type 1 (11B-HSD1) Inhibitors: The enantiomer, (S)-3-
Aminotetrahydrofuran Hydrochloride, is used to prepare these inhibitors, which are

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b153546?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB22534561.htm
https://patents.google.com/patent/CN105218490B/en
https://patents.google.com/patent/CN105218490B/en
https://patents.google.com/patent/CN105218490B/en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB22534561.htm
https://patents.google.com/patent/CN105218490B/en
https://www.benchchem.com/product/b153546?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/40468519/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB22534561.htm
https://patents.google.com/patent/CN105218490B/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

investigated for metabolic disorders.[5]

» Neurological Disorders: The related compound, 3-(Aminomethyl)tetrahydrofuran, is utilized in
developing drugs targeting neurological conditions due to its ability to cross the blood-brain
barrier.[6]

The chiral nature of this compound is essential for the specific interactions with biological
targets, leading to desired therapeutic effects.

Section 4: Physicochemical and Safety Data

Understanding the physical and chemical properties, as well as the safety profile, is paramount
for handling and utilizing (R)-Tetrahydrofuran-3-amine hydrochloride in a laboratory and
manufacturing setting.

Physicochemical Properties:

Property Value

Physical State White Solid/Powder[1][3]

Purity > 98%][3]

Solubility Soluble in water and organic solvents.[7]

Safety and Handling:

(R)-Tetrahydrofuran-3-amine hydrochloride is classified as a hazardous substance. It is
irritating to the respiratory system and skin.[7] Proper personal protective equipment, including
gloves, eye protection, and respiratory protection, should be used when handling this
compound.[8][9] It should be stored in a cool, dark, and well-ventilated place under an inert
atmosphere.[10]

Hazard Statements:
e H226: Flammable liquid and vapour[10]

e H302: Harmful if swallowed[10]
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e H315: Causes skin irritation[10]
e H318: Causes serious eye damage[10]

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the
supplier.[8][9][11][12]

Section 5: Experimental Protocols and Data
Visualization

To ensure the quality and identity of (R)-Tetrahydrofuran-3-amine hydrochloride, various
analytical techniques are employed.

Analytical Methods:
 NMR Spectroscopy: Used to confirm the structural integrity of the molecule.
o Chiral HPLC: Essential for determining the enantiomeric purity of the compound.[5]

Logical Workflow for Quality Control:

Structural Confirmation .| NMR Analysis

T
(Raw MateriaHSynthesiHCmde ProducHPuriﬁcationHFinal Product QC Passed

Enantiomeric Purity

Chiral HPLC

Click to download full resolution via product page

Caption: A simplified workflow for the quality control process of (R)-Tetrahydrofuran-3-amine

hydrochloride.

References

A comprehensive list of references is provided for further reading and verification of the
information presented in this guide. This includes patents, and links to chemical supplier pages

with detailed product information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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